Cas no 2248300-29-8 (1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene)

• Product Name: 1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene
• CAS No: 2248300-29-8
• MF: C₁₀H₁₁BrF₂O
• MW: 265.094549417496
• CID: 5870832
• PubChem ID: 137939501
• Update Time: 2025-06-08

1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene Chemical and Physical Properties

Names and Identifiers

• 2248300-29-8
• EN300-6508036
• 1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene
• 1-bromo-4-(difluoromethyl)-2-(propan-2-yloxy)benzene

• Inchi： 1S/C10H11BrF2O/c1-6(2)14-9-5-7(10(12)13)3-4-8(9)11/h3-6,10H,1-2H3
• InChI Key： BVPVTAWZUKRLEL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(F)F)C=C1OC(C)C

Computed Properties

• Exact Mass: 263.99613g/mol
• Monoisotopic Mass: 263.99613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 9.2Ų

Additional information on 1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene

Professional Introduction to 1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene (CAS No. 2248300-29-8)

1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene, with the CAS number 2248300-29-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of aryl bromides and features a unique structural motif that includes a difluoromethyl group and an isopropoxy substituent, making it a versatile intermediate in synthetic chemistry. The presence of these functional groups imparts distinct chemical properties that make it particularly valuable for the development of novel bioactive molecules.

The difluoromethyl group is a well-documented pharmacophore in medicinal chemistry, known for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic profiles of drug candidates. In recent years, compounds incorporating this moiety have been extensively studied for their potential applications in treating various diseases, including cancer and inflammatory disorders. The isopropoxy group, on the other hand, contributes to the overall solubility and bioavailability of the molecule, making it an attractive candidate for further functionalization.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of 1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene, facilitating its use in industrial applications. Researchers have leveraged modern techniques such as palladium-catalyzed cross-coupling reactions and organometallic chemistry to streamline the synthesis process. These innovations have not only improved yield but also reduced the environmental impact of producing this compound.

In the realm of drug discovery, 1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene has been employed as a key building block in the synthesis of small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in developing kinase inhibitors, which are crucial for treating cancers and autoimmune diseases. The combination of the bromine atom and the electron-withdrawing nature of the difluoromethyl group allows for selective modifications at various positions on the aromatic ring, enabling fine-tuning of biological activity.

The isopropoxy group in this compound also plays a critical role in modulating its interactions with biological targets. By serving as a steric hindrance and influencing electronic properties, it can enhance or diminish binding affinity depending on the desired outcome. This flexibility makes 1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene a valuable scaffold for medicinal chemists seeking to optimize their lead compounds.

Moreover, the growing interest in fluorinated compounds has spurred research into understanding their mechanistic roles in biological systems. The presence of two fluorine atoms in the difluoromethyl group can significantly alter the electronic distribution around the aromatic ring, leading to changes in reactivity and binding properties. This has opened up new avenues for designing molecules with enhanced pharmacological profiles.

Safety considerations are paramount when handling 1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene due to its reactivity and potential health hazards. Proper storage conditions, including temperature control and inert atmospheres, are essential to prevent degradation or unwanted side reactions. Additionally, personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The compound's utility extends beyond pharmaceutical applications; it has also been explored in agrochemical research as a precursor for developing novel pesticides and herbicides. The unique structural features of 1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene make it an excellent candidate for generating derivatives with improved efficacy against pests while maintaining environmental safety.

In conclusion, 1-Bromo-4-(difluoromethyl)-2-propan-2-yloxybenzene (CAS No. 2248300-29-8) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical industries. Its distinctive structural composition, featuring a bromine atom, a difluoromethyl group, and an isopropoxy substituent, provides ample opportunities for synthetic innovation and biological exploration. As research continues to uncover new applications for this compound, its importance in advancing chemical biology and drug discovery is expected to grow even further.